Cas no 2227911-53-5 ((1S)-3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-ol
• CAS No: 2227911-53-5
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5995987
• PubChem ID: 96001036
• Update Time: 2025-10-25

(1S)-3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-ol
• 2227911-53-5
• EN300-1821175

• Inchi： 1S/C10H14N2O4/c1-16-10-3-2-7(9(13)4-5-11)6-8(10)12(14)15/h2-3,6,9,13H,4-5,11H2,1H3/t9-/m0/s1
• InChI Key： PKTLRSGKCRUJBO-VIFPVBQESA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)[N+](=O)[O-])OC)CCN

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on (1S)-3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-ol

(1S)-3-Amino-1-(4-Methoxy-3-Nitrophenyl)Propan-1-Ol: A Comprehensive Overview

(1S)-3-Amino-1-(4-Methoxy-3-Nitrophenyl)Propan-1-Ol, identified by the CAS Registry Number 2227911-53-5, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes an amino group, a nitrophenyl group, and a hydroxyl group arranged in a specific stereochemical configuration. The stereochemistry of the compound, particularly the (1S) configuration, plays a crucial role in its chemical reactivity and biological activity.

The synthesis of (1S)-3-Amino-1-(4-Methoxy-3-Nitrophenyl)Propan-1-Ol involves a series of carefully controlled reactions, including nucleophilic substitution, oxidation, and reduction steps. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for its application in chiral catalysis and enantioselective reactions. The presence of the nitro group at the meta position of the phenyl ring introduces electron-withdrawing effects, which influence the electronic properties of the molecule and enhance its reactivity in certain chemical transformations.

One of the most promising applications of this compound lies in its use as a chiral auxiliary in organic synthesis. The amino and hydroxyl groups provide multiple functional handles for further chemical modifications, making it a versatile building block for constructing complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of bioactive compounds, including potential drug candidates for treating various diseases such as cancer and neurodegenerative disorders.

In addition to its synthetic applications, (1S)-3-Amino-1-(4-Methoxy-3-Nitrophenyl)Propan-1-Ol has shown interesting properties in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions makes it a candidate for designing new materials with tailored physical and chemical properties. Researchers have explored its potential as a component in self-healing polymers and stimuli-responsive materials, which are highly sought after in advanced materials development.

The biological activity of this compound has also been a subject of intense research. Studies have shown that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug discovery. However, further investigations are required to fully understand its pharmacokinetic properties and safety profile before it can be considered for clinical applications.

From an environmental perspective, the biodegradability and eco-toxicological effects of (1S)-3-Amino-1-(4-Methoxy-3-Nitrophenyl)Propan-1-Ol are currently under evaluation. Preliminary results indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on aquatic ecosystems. Regulatory agencies are closely monitoring these findings to ensure that its use aligns with sustainable chemical practices.

In conclusion, (1S)-3-Amino-1-(4-Methoxy-3-Nitrophenyl)Propan-1-Ol is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure and stereochemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.